Cas no 2877691-94-4 (N-tert-butyl-1-(4,6-difluoro-1,3-benzothiazol-2-yl)piperidine-3-carboxamide)

N-tert-butyl-1-(4,6-difluoro-1,3-benzothiazol-2-yl)piperidine-3-carboxamide is a specialized heterocyclic compound featuring a benzothiazole core with difluoro substitutions and a piperidine carboxamide moiety. Its structural design imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research. The presence of fluorine atoms enhances metabolic stability and bioavailability, while the tert-butyl group contributes to steric hindrance, potentially improving selectivity in target interactions. This compound is particularly useful in the development of kinase inhibitors and other biologically active molecules. Its well-defined synthetic route ensures high purity and reproducibility, supporting rigorous research applications.
N-tert-butyl-1-(4,6-difluoro-1,3-benzothiazol-2-yl)piperidine-3-carboxamide structure
2877691-94-4 structure
Product Name:N-tert-butyl-1-(4,6-difluoro-1,3-benzothiazol-2-yl)piperidine-3-carboxamide
CAS No:2877691-94-4
MF:C17H21F2N3OS
MW:353.429949522018
CID:5330053
Update Time:2025-11-06

N-tert-butyl-1-(4,6-difluoro-1,3-benzothiazol-2-yl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-(4,6-Difluoro-2-benzothiazolyl)-N-(1,1-dimethylethyl)-3-piperidinecarboxamide
    • N-tert-butyl-1-(4,6-difluoro-1,3-benzothiazol-2-yl)piperidine-3-carboxamide
    • Inchi: 1S/C17H21F2N3OS/c1-17(2,3)21-15(23)10-5-4-6-22(9-10)16-20-14-12(19)7-11(18)8-13(14)24-16/h7-8,10H,4-6,9H2,1-3H3,(H,21,23)
    • InChI Key: HZRRBBCTAJAOBN-UHFFFAOYSA-N
    • SMILES: N1(C2=NC3=C(F)C=C(F)C=C3S2)CCCC(C(NC(C)(C)C)=O)C1

Experimental Properties

  • Density: 1.277±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 15.81±0.20(Predicted)

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Additional information on N-tert-butyl-1-(4,6-difluoro-1,3-benzothiazol-2-yl)piperidine-3-carboxamide

N-tert-butyl-1-(4,6-difluoro-1,3-benzothiazol-2-yl)piperidine-3-carboxamide (CAS 2877691-94-4): A Comprehensive Overview

N-tert-butyl-1-(4,6-difluoro-1,3-benzothiazol-2-yl)piperidine-3-carboxamide (CAS 2877691-94-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its unique benzothiazole core and piperidine-carboxamide structure, exhibits promising properties for various applications. In this article, we delve into its chemical characteristics, synthesis pathways, and potential uses, while addressing common queries from researchers and industry professionals.

The compound's molecular formula and structural features make it a subject of interest in drug discovery. Its 4,6-difluoro-1,3-benzothiazol-2-yl moiety is known to enhance bioavailability and metabolic stability, which are critical factors in modern pharmaceutical development. Researchers frequently search for "benzothiazole derivatives in drug design" or "piperidine-carboxamide applications," highlighting the relevance of this compound in current scientific discourse.

One of the most searched questions related to this compound is: "What are the synthetic routes for N-tert-butyl-1-(4,6-difluoro-1,3-benzothiazol-2-yl)piperidine-3-carboxamide?" The synthesis typically involves multi-step organic reactions, starting with the preparation of the difluorobenzothiazole intermediate, followed by coupling with a piperidine-3-carboxylic acid derivative, and finally introducing the tert-butyl group via amide formation. This process requires careful optimization to achieve high yields and purity.

In pharmaceutical applications, N-tert-butyl-1-(4,6-difluoro-1,3-benzothiazol-2-yl)piperidine-3-carboxamide has shown potential as a building block for kinase inhibitors. The benzothiazole scaffold is particularly valuable in targeting protein kinases, which are crucial in signal transduction pathways. Recent studies exploring "small molecule kinase inhibitors 2023" often reference similar compounds, indicating the growing importance of this chemical class in therapeutic development.

The compound's physicochemical properties are another area of interest. With a molecular weight of approximately 353.42 g/mol, it demonstrates moderate lipophilicity, making it suitable for oral drug formulations. Researchers investigating "drug-like properties of benzothiazole derivatives" will find this compound's balance between solubility and permeability particularly noteworthy. The presence of fluorine atoms at the 4 and 6 positions of the benzothiazole ring enhances its metabolic stability and binding affinity to biological targets.

Market trends indicate increasing demand for fluorinated heterocyclic compounds like N-tert-butyl-1-(4,6-difluoro-1,3-benzothiazol-2-yl)piperidine-3-carboxamide. The global pharmaceutical industry's focus on precision medicine and targeted therapies has driven the search for novel scaffolds with improved selectivity and reduced off-target effects. This aligns with frequent searches for "next-generation drug scaffolds 2023" and "fluorine in medicinal chemistry," demonstrating the compound's relevance to current research priorities.

Quality control and analytical characterization of CAS 2877691-94-4 are essential for its reliable application. Standard analytical techniques include HPLC for purity assessment, mass spectrometry for structural confirmation, and NMR spectroscopy for detailed molecular characterization. These methods address common queries such as "how to analyze benzothiazole derivatives" and "quality control for pharmaceutical intermediates," providing valuable information for quality assurance professionals.

Environmental and safety considerations for handling N-tert-butyl-1-(4,6-difluoro-1,3-benzothiazol-2-yl)piperidine-3-carboxamide follow standard laboratory protocols. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended during handling. This information responds to frequently asked questions about "safe handling of fluorinated compounds" in research settings.

Future research directions for this compound may explore its potential in other therapeutic areas beyond kinase inhibition. The versatility of the benzothiazole-piperidine scaffold suggests possible applications in neurological disorders or infectious diseases, topics that generate significant search traffic like "new targets for CNS drugs" and "emerging anti-infective scaffolds." Such investigations could further expand the utility of this interesting molecular entity.

In conclusion, N-tert-butyl-1-(4,6-difluoro-1,3-benzothiazol-2-yl)piperidine-3-carboxamide (CAS 2877691-94-4) represents a valuable compound in modern chemical research. Its unique structural features, combined with promising biological activity, make it a subject of ongoing investigation in pharmaceutical development. By addressing common search queries and highlighting current research trends, this overview provides comprehensive insights into this specialized chemical entity and its potential applications in science and industry.

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